Cas no 1040673-07-1 (7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one)

• Product Name: 7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one
• CAS No: 1040673-07-1
• MF: C₂₃H₂₇N₅O₃
• MW: 421.492184877396
• CID: 5456472
• Update Time: 2025-05-24

7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one Chemical and Physical Properties

Names and Identifiers

• 7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenylpyrazolo[4,3-c]pyridin-3-one
• 7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

• Inchi： 1S/C23H27N5O3/c1-3-8-20(29)26-11-13-27(14-12-26)22(30)18-15-25(4-2)16-19-21(18)24-28(23(19)31)17-9-6-5-7-10-17/h5-7,9-10,15-16H,3-4,8,11-14H2,1-2H3
• InChI Key： WQLYQGAICXPRNZ-UHFFFAOYSA-N
• SMILES： C1N(CC)C=C(C(N2CCN(C(=O)CCC)CC2)=O)C2=NN(C3=CC=CC=C3)C(=O)C=12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one

7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one: A Comprehensive Overview

The compound 7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one, identified by the CAS number 1040673-07-1, is a highly specialized organic molecule with significant potential in the field of medicinal chemistry. This compound belongs to the class of pyrazolopyridines, which are known for their diverse biological activities and structural versatility. The molecule's structure incorporates a piperazine ring, a phenyl group, and a butanoyl substituent, all of which contribute to its unique pharmacological properties.

Recent studies have highlighted the importance of pyrazolopyridines in drug discovery, particularly in the development of kinase inhibitors and other enzyme-targeted therapies. The pyrazolo[4,3-c]pyridin core of this compound has been shown to exhibit strong binding affinities to various protein targets, making it a promising candidate for therapeutic applications. Researchers have also explored the role of substituents such as the piperazine and butanoyl groups in modulating the compound's bioavailability and selectivity.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the formation of the pyrazolo[4,3-c]pyridine ring system through cyclization reactions and the subsequent introduction of functional groups such as the piperazine and butanoyl substituents. These steps are critical in ensuring the compound's stability and functionality. Recent advancements in catalytic methods have further optimized the synthesis process, enabling higher yields and improved purity levels.

In terms of pharmacological activity, this compound has demonstrated potent inhibitory effects against several enzymes associated with diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that it can effectively inhibit kinases involved in cell proliferation and survival pathways. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders.

The structural features of this compound also make it an attractive lead for further optimization in drug design. The presence of electron-donating groups like the ethyl and phenyl substituents enhances its solubility and permeability, which are crucial for drug delivery. Furthermore, computational modeling studies have revealed that these groups play a significant role in stabilizing key interactions with target proteins.

Looking ahead, ongoing research is focused on understanding the mechanism of action of this compound at a molecular level. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being employed to elucidate its binding modes and conformational dynamics. These insights will be instrumental in guiding future modifications to improve its efficacy and reduce potential side effects.

In conclusion, 7-(4-butanoylpiperazine-1-carbonyl)-5-ethyl-2-phenyl-2H,3H,5H-pyrazolo[4,3-c]pyridin-3-one represents a cutting-edge advancement in medicinal chemistry. Its unique structure and promising biological activities position it as a valuable asset in the development of novel therapeutic agents. As research continues to uncover its full potential, this compound is expected to play a pivotal role in addressing unmet medical needs across various disease areas.